Cas no 1698782-29-4 (4,8-Dibromo-7-chloroquinoline)

• Product Name: 4,8-Dibromo-7-chloroquinoline
• CAS No: 1698782-29-4
• MF: C₉H₄Br₂ClN
• MW: 321.39575958252
• MDL: MFCD30157242
• CID: 5614008
• PubChem ID: 103481162
• Update Time: 2025-06-11

4,8-Dibromo-7-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,8-Dibromo-7-chloroquinoline
• EN300-3274381
• 1698782-29-4
• Quinoline, 4,8-dibromo-7-chloro-

• MDL： MFCD30157242
• Inchi： 1S/C9H4Br2ClN/c10-6-3-4-13-9-5(6)1-2-7(12)8(9)11/h1-4H
• InChI Key： QPNLGHCSLJAYMS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C(C=CN=C21)Br)Cl

Computed Properties

• Exact Mass: 320.83785g/mol
• Monoisotopic Mass: 318.83990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.995±0.06 g/cm3(Predicted)
• Boiling Point: 377.3±37.0 °C(Predicted)
• pka: -0.83±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4,8-Dibromo-7-chloroquinoline

Introduction to 4,8-Dibromo-7-chloroquinoline (CAS No. 1698782-29-4)

4,8-Dibromo-7-chloroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1698782-29-4, is a heterocyclic organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. Quinoline derivatives are well-documented for their roles in various therapeutic applications, including antimicrobial, antimalarial, and anticancer properties. The specific substitution pattern of bromine and chlorine atoms in 4,8-Dibromo-7-chloroquinoline introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural motif of 4,8-Dibromo-7-chloroquinoline consists of a benzene-like ring system fused with a pyridine ring, with bromine atoms attached at the 4- and 8-positions and a chlorine atom at the 7-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry for the development of novel derivatives. The presence of multiple halogen atoms enhances the compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, quinoline derivatives have been extensively studied for their pharmacological significance. Notably, modifications at the 4-, 7-, and 8-positions have been shown to modulate binding affinity to biological targets. For instance, studies have highlighted the importance of halogenated quinolines in inhibiting enzymes involved in cancer cell proliferation. The bromo and chloro substituents in 4,8-Dibromo-7-chloroquinoline may contribute to enhanced interactions with proteins or nucleic acids, thereby influencing its biological activity. This has prompted researchers to explore its potential as an intermediate in drug discovery programs targeting oncological diseases.

Advances in computational chemistry have facilitated the virtual screening of compounds like 4,8-Dibromo-7-chloroquinoline against large databases of protein targets. Molecular docking simulations suggest that this derivative may exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth. Furthermore, the halogenated quinoline scaffold is known to exhibit favorable pharmacokinetic properties, including reasonable solubility and metabolic stability, which are critical factors for drug development.

Experimental validation of these hypotheses has been conducted through in vitro assays. Preliminary results indicate that 4,8-Dibromo-7-chloroquinoline demonstrates modest activity against certain cancer cell lines, particularly those overexpressing specific kinases. These findings align with emerging literature on halogenated quinolines as lead compounds for kinase inhibitors. The compound's ability to disrupt signaling pathways associated with cell survival and proliferation makes it an attractive candidate for further optimization.

The synthesis of 4,8-Dibromo-7-chloroquinoline involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions at designated positions on the quinoline core, followed by purification techniques such as column chromatography or recrystallization. The efficiency of these synthetic routes is crucial for large-scale production and subsequent biological testing.

From a medicinal chemistry perspective, the utility of 4,8-Dibromo-7-chloroquinoline lies in its adaptability as a building block for more complex molecules. By employing palladium-catalyzed cross-coupling reactions or other transition-metal-mediated transformations, chemists can introduce diverse functional groups while retaining the core quinoline scaffold. Such modifications may enhance potency or selectivity against specific disease targets.

The growing interest in halogenated heterocycles underscores their significance in modern drug discovery. 4,8-Dibromo-7-chloroquinoline exemplifies how structural diversity derived from simple precursors can yield compounds with promising biological profiles. As research continues to uncover new therapeutic applications for quinoline derivatives, compounds like this one will remain at the forefront of medicinal chemistry innovation.

In conclusion,4,8-Dibromo-7-chloroquinoline (CAS No. 1698782-29-4) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique substitution pattern offers opportunities for further exploration into its biological effects and synthetic utility. As advancements in chemical biology and drug design progress,4,8-Dibromo-7-chloroquinoline is poised to contribute to the development of novel therapeutic agents targeting various diseases.